1-Methoxy-1-[(2-methylbutan-2-yl)peroxy]cyclohexane

• CAS No.: 125768-93-6
• Molecular Formula: C12H24O3
• Molecular Weight: 216.32 g/mol
• IUPAC Name: 1-methoxy-1-(2-methylbutan-2-ylperoxy)cyclohexane
• InChI: InChI=1S/C12H24O3/c1-5-11(2,3)14-15-12(13-4)9-7-6-8-10-12/h5-10H2,1-4H3
• InChI Key: MGIDEDVBLNEGDG-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)OOC1(CCCCC1)OC

Description

1-Methoxy-1-[(2-methylbutan-2-yl)peroxy]cyclohexane is a useful research compound. Its molecular formula is C12H24O3 and its molecular weight is 216.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixed solution consisting of 15.9 g of dimethyl sulfoxide and 1.2 g of p-toluenesulfonic acid was kept at 20° C., into which was added dropwise another solution consisting of 29.1 g of cyclohexanone-dimethylacetal and 21.1 g of 1,1-dimethylpropyl hydroperoxide. The resulting solution had an acid concentration of 0.1 mol/kg of the solution. The solution was treated in the same manner as described in Example 1 to obtain 33.8 g (yield: 67%) of crude 1-methoxy-1-(1,1-dimethylpropylperoxy)cyclohexane having a purity of 86%. The resulting crude peroxyketal was distilled at 43°-45° C. under a vacuum of 0.1 mmHg to obtain a purified peroxyketal having a purity of 98%.